N-[4,5-dimethyl-3-(pyrrolidin-1-ylmethyl)thiophen-2-yl]-4-methoxybenzamide

• IUPAC Name: N-[4,5-dimethyl-3-(pyrrolidin-1-ylmethyl)thiophen-2-yl]-4-methoxybenzamide
• InChI: InChI=1S/C19H24N2O2S/c1-13-14(2)24-19(17(13)12-21-10-4-5-11-21)20-18(22)15-6-8-16(23-3)9-7-15/h6-9H,4-5,10-12H2,1-3H3,(H,20,22)
• InChI Key: KAQCQBSUUSBGRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1CN2CCCC2)NC(=O)C3=CC=C(C=C3)OC)C
• Molecular Formula: C19H24N2O2S
• Molecular Weight: 344.5 g/mol

Description

N-[4,5-dimethyl-3-(pyrrolidin-1-ylmethyl)thiophen-2-yl]-4-methoxybenzamide, also known as DMPT, is a synthetic compound that has gained attention in scientific research due to its potential physiological and biochemical effects. DMPT is a member of the thiophene family and is structurally similar to other compounds that have demonstrated biological activity.

Mechanism of Action

The mechanism of action of N-[4,5-dimethyl-3-(pyrrolidin-1-ylmethyl)thiophen-2-yl]-4-methoxybenzamide is not well understood. However, it is believed that N-[4,5-dimethyl-3-(pyrrolidin-1-ylmethyl)thiophen-2-yl]-4-methoxybenzamide may act as an agonist for certain receptors in the brain, leading to increased neurotransmitter release and subsequent physiological effects.
Biochemical and Physiological Effects
N-[4,5-dimethyl-3-(pyrrolidin-1-ylmethyl)thiophen-2-yl]-4-methoxybenzamide has been shown to have a variety of biochemical and physiological effects. In livestock, N-[4,5-dimethyl-3-(pyrrolidin-1-ylmethyl)thiophen-2-yl]-4-methoxybenzamide has been shown to increase feed intake and improve growth performance. In addition, N-[4,5-dimethyl-3-(pyrrolidin-1-ylmethyl)thiophen-2-yl]-4-methoxybenzamide has been shown to have antioxidant properties, which may be beneficial in the treatment of certain diseases. N-[4,5-dimethyl-3-(pyrrolidin-1-ylmethyl)thiophen-2-yl]-4-methoxybenzamide has also been shown to have anxiolytic effects, which may be useful in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4,5-dimethyl-3-(pyrrolidin-1-ylmethyl)thiophen-2-yl]-4-methoxybenzamide in lab experiments is that it is relatively easy to synthesize and purify. In addition, N-[4,5-dimethyl-3-(pyrrolidin-1-ylmethyl)thiophen-2-yl]-4-methoxybenzamide has been shown to have a variety of potential applications, making it a versatile compound for scientific research. However, one limitation of using N-[4,5-dimethyl-3-(pyrrolidin-1-ylmethyl)thiophen-2-yl]-4-methoxybenzamide in lab experiments is that its mechanism of action is not well understood, which may make it difficult to interpret results.

Future Directions

There are several future directions for research on N-[4,5-dimethyl-3-(pyrrolidin-1-ylmethyl)thiophen-2-yl]-4-methoxybenzamide. One area of interest is in the development of new treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. N-[4,5-dimethyl-3-(pyrrolidin-1-ylmethyl)thiophen-2-yl]-4-methoxybenzamide has shown promise in preclinical studies as a potential treatment for these diseases. Another area of interest is in the development of new treatments for cancer. N-[4,5-dimethyl-3-(pyrrolidin-1-ylmethyl)thiophen-2-yl]-4-methoxybenzamide has been shown to have anticancer properties in preclinical studies, and further research is needed to determine its potential as a cancer treatment. Finally, N-[4,5-dimethyl-3-(pyrrolidin-1-ylmethyl)thiophen-2-yl]-4-methoxybenzamide may have potential applications in the field of agriculture, and further research is needed to determine its efficacy in improving feed intake and growth performance in livestock.

Synthesis Methods

N-[4,5-dimethyl-3-(pyrrolidin-1-ylmethyl)thiophen-2-yl]-4-methoxybenzamide can be synthesized by the reaction of 4-methoxybenzoyl chloride with 4,5-dimethyl-2-mercaptobenzothiazole in the presence of pyrrolidine. The product is then purified through recrystallization. The yield of N-[4,5-dimethyl-3-(pyrrolidin-1-ylmethyl)thiophen-2-yl]-4-methoxybenzamide is typically around 60%.

Scientific Research Applications

N-[4,5-dimethyl-3-(pyrrolidin-1-ylmethyl)thiophen-2-yl]-4-methoxybenzamide has been studied for its potential use in a variety of scientific research applications. One area of interest is in the field of agriculture, where N-[4,5-dimethyl-3-(pyrrolidin-1-ylmethyl)thiophen-2-yl]-4-methoxybenzamide has been shown to increase feed intake and improve growth performance in livestock. N-[4,5-dimethyl-3-(pyrrolidin-1-ylmethyl)thiophen-2-yl]-4-methoxybenzamide has also been studied for its potential use in cancer treatment, as well as in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.